2'-Chloro-4'-fluoro-3-(2-methylphenyl)propiophenone

• IUPAC Name: 1-(2-chloro-4-fluorophenyl)-3-(2-methylphenyl)propan-1-one
• InChI: InChI=1S/C16H14ClFO/c1-11-4-2-3-5-12(11)6-9-16(19)14-8-7-13(18)10-15(14)17/h2-5,7-8,10H,6,9H2,1H3
• InChI Key: KEQMXUAXGWCNTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCC(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C16H14ClFO
• DSSTOX Substance ID: DTXSID30644037
• Molecular Weight: 276.73 g/mol
• CAS RN: 898789-85-0

Description

The compound "2'-Chloro-4'-fluoro-3-(2-methylphenyl)propiophenone" is a synthetic organic molecule that is not directly described in the provided papers. However, the papers do discuss related compounds with similar structural motifs, such as fluorophenyl groups and substituted thiophenes, which are of interest due to their diverse applications in material science and pharmaceuticals . These compounds exhibit a range of biological activities and are also used in various electronic applications .

Synthesis Analysis

The synthesis of related compounds involves various organic reactions. For instance, the synthesis of (4-fluorophenyl)(2-(methylthio)thiophen-3-yl)methanone was achieved by heating a precursor with dry ethanol and orthophosphoric acid, followed by purification steps including extraction and recrystallization . Another compound, (E)-3-(4-chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, was synthesized by reacting 4-fluoroacetophenone with 4-chlorobenzaldehyde in the presence of sodium hydroxide . These methods provide insights into potential synthetic routes that could be adapted for the synthesis of "2'-Chloro-4'-fluoro-3-(2-methylphenyl)propiophenone".

Molecular Structure Analysis

The molecular structures of related compounds have been determined using techniques such as X-ray diffraction. For example, the crystal structure of a substituted thiophene was analyzed using a Bruker X8 Proteum diffractometer . Similarly, the structure of (E)-3-(4-chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one was confirmed by single crystal X-ray diffraction studies . These studies provide detailed information on the geometrical parameters of the molecules, which are crucial for understanding their chemical behavior.

Chemical Reactions Analysis

The papers describe various chemical reactions involving fluorinated compounds. For instance, the reactions of 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester with different nucleophiles were investigated, leading to the formation of several new compounds . These reactions demonstrate the reactivity of such compounds and could suggest possible reactions for "2'-Chloro-4'-fluoro-3-(2-methylphenyl)propiophenone".

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been studied using various analytical methods. The FT-IR spectrum of (E)-3-(4-chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one was recorded and analyzed, providing information on the vibrational wavenumbers . Additionally, the first hyperpolarizability, NBO analysis, HOMO and LUMO, and MEP analysis were performed to understand the electronic properties of the compound . These analyses are essential for predicting the behavior of "2'-Chloro-4'-fluoro-3-(2-methylphenyl)propiophenone" in various environments and applications.

Scientific Research Applications

1. Copolymer Synthesis

2'-Chloro-4'-fluoro-3-(2-methylphenyl)propiophenone and similar compounds have been used in the synthesis of novel copolymers. For example, electrophilic trisubstituted ethylenes, including ring-disubstituted methyl 2-cyano-3-phenyl-2-propenoates, have been prepared and copolymerized with styrene. These compounds show varying reactivities and high glass transition temperatures, indicating a decrease in chain mobility due to their high dipolar character (Kharas et al., 2014).

2. Material Properties Analysis

The compound has been involved in studies exploring the material properties of novel halogen ring-disubstituted ethylenes. These studies include characterizing the structures of the materials using IR, 1H, and 13C-NMR, as well as analyzing their decomposition patterns and thermal properties. This research is crucial for understanding the potential applications of these materials in various fields (Humanski et al., 2018).

3. Crystal Structure and Molecular Interactions

Research has also been conducted on the molecular structures of compounds related to 2'-Chloro-4'-fluoro-3-(2-methylphenyl)propiophenone, focusing on their crystal structures and intermolecular interactions. These studies provide insights into the physical and chemical properties of these compounds, which are essential for their application in various scientific and industrial processes (Chopra et al., 2007).

4. Synthesis and Characterization in Polymer Chemistry

The synthesis and characterization of novel trisubstituted ethylenes, including halogen ring-disubstituted propyl 2-cyano-3-phenyl-2-propenoates, are another application area. These studies are significant for advancing polymer chemistry, particularly in creating materials with specific desired properties (Kharas et al., 2016).